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Compound of Interest

Compound Name: Liarozole dihydrochloride

Cat. No.: B2705173 Get Quote

For Research Use Only

Abstract
Liarozole is a potent inhibitor of cytochrome P450 (CYP) enzymes, particularly CYP26, which is

responsible for the metabolism of all-trans-retinoic acid (ATRA). By blocking ATRA catabolism,

Liarozole effectively increases endogenous levels of ATRA, making it a valuable tool for

studying the biological roles of retinoic acid in cellular differentiation, proliferation, and

apoptosis. Proper preparation of stock solutions is critical for ensuring experimental

reproducibility and accuracy. This document provides a detailed protocol for the preparation,

storage, and handling of Liarozole dihydrochloride stock solutions in Dimethyl Sulfoxide

(DMSO).

Properties and Solubility
Liarozole dihydrochloride is a white to off-white solid. Key quantitative data for this

compound are summarized below.

Table 1: Physicochemical Properties of Liarozole Dihydrochloride
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Property Value

Molecular Formula C₁₉H₁₆Cl₂N₄ · 2HCl

Molar Mass 450.19 g/mol

Appearance White to off-white solid

Purity ≥98%

Table 2: Solubility Data

Solvent Solubility

DMSO ≥ 25 mg/mL

Water Sparingly soluble

Ethanol Sparingly soluble

Recommended Storage and Stability
Proper storage is crucial to maintain the integrity of Liarozole dihydrochloride.

Table 3: Storage and Stability Recommendations

Form Storage Temperature Stability

Solid Powder -20°C At least 1 year

DMSO Stock Solution -20°C Up to 3 months

Note: For long-term storage, it is recommended to aliquot the DMSO stock solution into single-

use volumes to avoid repeated freeze-thaw cycles.

Protocol: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM Liarozole dihydrochloride stock

solution in DMSO.
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Materials and Equipment
Liarozole dihydrochloride (M.W. 450.19 g/mol )

Anhydrous/molecular sieve-dried DMSO

Calibrated analytical balance

1.5 mL or 2.0 mL microcentrifuge tubes

Pipettes and appropriate sterile tips

Vortex mixer

Sonicator (optional, but recommended)

Calculation
To prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Weight ( g/mol )

Mass (mg) = [10 mmol/L × (1/1000 L)] × 450.19 g/mol × 1000 mg/g

Mass (mg) = 4.50 mg

Step-by-Step Procedure
Weighing: Carefully weigh out 4.50 mg of Liarozole dihydrochloride powder on an

analytical balance and transfer it to a sterile 1.5 mL microcentrifuge tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube containing the powder.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the

solution in a water bath for 5-10 minutes until the solution is clear.
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Storage: Aliquot the clear solution into single-use, light-protected tubes. Store immediately at

-20°C.

Safety and Handling
Liarozole dihydrochloride is a potent bioactive compound. Standard laboratory safety

precautions should be followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the compound in solid or solution form.

Handling: Avoid inhalation of the powder and contact with skin and eyes. Handle the

compound in a well-ventilated area or a chemical fume hood.

Disposal: Dispose of waste materials according to institutional and local regulations.

Application Workflow Example
Liarozole is frequently used in cell-based assays to study the effects of increased endogenous

retinoic acid. The diagram below illustrates a typical experimental workflow for treating a cancer

cell line with Liarozole to assess its impact on cell viability.
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Figure 1. A generalized workflow for a cell-based viability assay using Liarozole.

Mechanism of Action: Retinoic Acid Signaling
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Liarozole functions by inhibiting CYP26 enzymes (primarily CYP26A1 and CYP26B1), which

are responsible for hydroxylating and thereby inactivating all-trans-retinoic acid (ATRA). This

inhibition leads to an accumulation of intracellular ATRA. ATRA then binds to nuclear receptors,

specifically the Retinoic Acid Receptors (RARs), which heterodimerize with Retinoid X

Receptors (RXRs). This complex binds to Retinoic Acid Response Elements (RAREs) in the

promoter regions of target genes, modulating their transcription to influence various cellular

processes.
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Figure 2. Liarozole inhibits CYP26, increasing ATRA levels and modulating gene transcription.

To cite this document: BenchChem. [Application Note: Preparation and Handling of Liarozole
Dihydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2705173#preparing-liarozole-dihydrochloride-stock-
solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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